Cas no 1189687-55-5 (2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[[2-(4-Fluorophenyl)-6-methyl-4-pyrimidinyl]thio]-1-(4-phenyl-1-piperazinyl)ethanone
- 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
-
- Inchi: 1S/C23H23FN4OS/c1-17-15-21(26-23(25-17)18-7-9-19(24)10-8-18)30-16-22(29)28-13-11-27(12-14-28)20-5-3-2-4-6-20/h2-10,15H,11-14,16H2,1H3
- InChI Key: YHZKTVOUPOSTGS-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1C=C(C)N=C(C2=CC=C(F)C=C2)N=1
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 540.2±50.0 °C(Predicted)
- pka: 2.90±0.10(Predicted)
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-4385-2μmol |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-5μmol |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-10μmol |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-20μmol |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-1mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-2mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-3mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-4mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-5mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4385-10mg |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one |
1189687-55-5 | 10mg |
$79.0 | 2023-09-10 |
2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
Introduction to 2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)Ethanone (CAS No. 1189687-55-5)
2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)Ethanone (CAS No. 1189687-55-5) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as PF-04457845, is a member of the pyrimidine class of compounds and has shown promising activity in various biological assays, particularly in the inhibition of specific protein kinases.
The molecular structure of 2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)Ethanone is characterized by a central pyrimidine core linked to a sulfanyl group, which is further substituted with a 4-fluorophenyl moiety. The presence of the 4-fluorophenyl group enhances the compound's lipophilicity and improves its pharmacokinetic properties, making it an attractive candidate for drug development. Additionally, the 1-(4-phenylpiperazin-1-yl)ethanone moiety contributes to the compound's binding affinity and selectivity for its target proteins.
Recent studies have highlighted the potential therapeutic applications of 2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)Ethanone in various diseases. For instance, it has been shown to effectively inhibit the activity of cyclin-dependent kinase 9 (CDK9), a key regulator of transcription elongation and cell cycle progression. CDK9 inhibition has been implicated in the treatment of several cancers, including leukemia and solid tumors, by inducing apoptosis and cell cycle arrest.
In addition to its anti-cancer properties, 2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)Ethanone has also demonstrated potential in neurodegenerative disorders. Research has shown that this compound can modulate the expression of genes involved in neuroprotection and reduce neuroinflammation, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacological profile of 2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]Sulfanyl}-1-(4-Phenylpiperazin-1-yl)ethanone has been extensively studied in preclinical models. In vitro assays have revealed that it exhibits high potency and selectivity for its target proteins, with minimal off-target effects. Furthermore, in vivo studies have demonstrated that this compound can effectively penetrate the blood-brain barrier, which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazine) in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that 2-{[2-(4-fluorophenyl)-6-methylpyrimidine) may have a favorable safety profile and could be developed into a novel therapeutic agent for various diseases.
In conclusion, 2-{[2-(4-fluorophenyl)-6-methylpyrimidin) is a promising compound with a unique molecular structure and diverse biological activities. Its potential applications in cancer therapy and neurodegenerative disorders make it an important focus for ongoing research and development in the pharmaceutical industry. As more data from clinical trials become available, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.
1189687-55-5 (2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)